1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-1-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H31FN2O/c1-14(2)19(15(3)4)22-20(24)17-9-11-23(12-10-17)13-16-5-7-18(21)8-6-16/h5-8,14-15,17,19H,9-13H2,1-4H3,(H,22,24)
• InChI Key: BJWWMTNEWFAJOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)NC(=O)C1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C20H31FN2O
• Molecular Weight: 334.5 g/mol

Description

1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide, also known as 4F-MPH, is a synthetic compound that belongs to the piperidine class of molecules. It is a psychoactive substance that has been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide is not fully understood. It is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other ADHD medications such as methylphenidate and amphetamines. This leads to increased levels of these neurotransmitters in the brain, which can improve cognitive function and attention.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and norepinephrine levels in the brain, which can lead to improved cognitive function, attention, and memory. It has also been shown to increase heart rate and blood pressure, which can have potential cardiovascular effects. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for dopamine and norepinephrine transporters. This makes it a useful tool for studying the role of these neurotransmitters in cognitive function and attention. However, one limitation is its potential cardiovascular effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide. One area of focus could be on its potential therapeutic applications in the treatment of ADHD and narcolepsy. Further research is needed to determine its safety and efficacy in humans. Another area of focus could be on its mechanism of action and the biochemical and physiological effects of the compound. Additionally, research could be conducted on the potential cardiovascular effects of this compound and how they can be mitigated. Finally, research could be conducted on the potential for abuse and addiction of this compound, as it is a psychoactive substance.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide involves the reaction of 4-fluorobenzyl chloride with isopropylmagnesium chloride to form the intermediate 4-fluorobenzyl isopropyl ketone. This intermediate is then reacted with piperidine-4-carboxylic acid to form the final product, this compound. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

1-(4-fluorobenzyl)-N-(1-isopropyl-2-methylpropyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of ADHD and narcolepsy. It has been found to improve cognitive function, attention, and memory in animal models of ADHD. Additionally, it has been shown to increase wakefulness and reduce excessive daytime sleepiness in animal models of narcolepsy. However, further research is needed to determine the safety and efficacy of this compound in humans.